Cas no 1032528-06-5 (tert-butyl N-{1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutyl}carbamate)

• Product Name: tert-butyl N-{1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutyl}carbamate
• CAS No: 1032528-06-5
• MF: C₂₁H₃₂BNO₄
• MW: 373.294086456299
• MDL: MFCD18762017
• CID: 834814
• PubChem ID: 58326444
• Update Time: 2025-07-20

tert-butyl N-{1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclobutyl)carbamate
• N-[1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutyl]Carbamic acid 1,1-dimethylethyl ester
• tert-Butyl (1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxabo-rolan-2-yl)phenyl)cyclobutyl)carbamate
• tert-butyl 1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclobutylcarbamate
• tert-butyl N-[1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutyl]carbamate
• tert-Butyl (1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)
• [1-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)phenyl]cyclobutyl]carbamic acid tert-butyl ester
• CarbaMic acid, N-[1-[4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutyl]-, 1,1-diMethylethyl ester
• tert-butyl N-{1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutyl}carbamate
• AKOS015998943
• tert-butyl{1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutyl}carbamate
• {1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-cyclobutyl}carbamic acid tert-butyl ester
• tert-butyl(1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclobutyl)carbamate
• DB-024603
• 4-[(1-BOC-Amino)cyclobutyl]phenylboronic acid pinacol ester
• SY110808
• tert-butyl N-{1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutyl}carbamate
• DS-1912
• (4-(1-((TERT-BUTOXYCARBONYL)AMINO)CYCLOBUTYL)PHENYL)BORONIC ACID PINACOL ESTER
• MFCD18762017
• 1032528-06-5
• AYUCJBOQVMWQJD-UHFFFAOYSA-N
• {1-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-cyclobutyl}-carbamic acid tert.-butyl ester
• {1-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-cyclobutyl}-carbamic acid tert-butyl ester
• C21H32BNO4
• SCHEMBL361565
• 4-[1-(Boc-amino)cyclobutyl]phenylboronic Acid Pinacol Ester
• {1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutyl}carbamic acid tert-butyl ester
• PB22959
• DTXSID70729099
• tert-butyl {1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutyl}carbamate
• tert-Butyl {1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-cyclobutyl}carbamate
• {1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-phenyl]-cyclobutyl}-carbamic acid tert-butyl ester

• MDL： MFCD18762017
• Inchi： 1S/C21H32BNO4/c1-18(2,3)25-17(24)23-21(13-8-14-21)15-9-11-16(12-10-15)22-26-19(4,5)20(6,7)27-22/h9-12H,8,13-14H2,1-7H3,(H,23,24)
• InChI Key： AYUCJBOQVMWQJD-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)C2(CCC2)NC(=O)OC(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 373.24200
• Monoisotopic Mass: 373.2424387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• Density: 1.08
• PSA: 56.79000
• LogP: 4.28060

tert-butyl N-{1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutyl}carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on tert-butyl N-{1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutyl}carbamate

Recent Advances in the Study of tert-butyl N-{1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutyl}carbamate (CAS: 1032528-06-5)

The compound tert-butyl N-{1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutyl}carbamate (CAS: 1032528-06-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This boronic ester derivative is particularly notable for its role as a key intermediate in the synthesis of bioactive molecules, including proteasome inhibitors and other therapeutic agents targeting ubiquitin-proteasome pathways. Recent studies have focused on optimizing its synthetic routes, exploring its reactivity, and evaluating its biological activities.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in the development of novel proteasome inhibitors. Researchers demonstrated that the boronic ester moiety in tert-butyl N-{1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutyl}carbamate facilitates selective binding to the proteasome's active sites, thereby inhibiting its function. This inhibition is crucial for targeting cancer cells, as proteasome dysfunction is a hallmark of several malignancies. The study also reported improved synthetic yields (up to 85%) using a modified Suzuki-Miyaura cross-coupling reaction, which enhances the compound's accessibility for further research.

In addition to its role in proteasome inhibition, recent preclinical studies have explored the compound's potential in treating neurodegenerative diseases. A 2024 paper in ACS Chemical Neuroscience revealed that derivatives of tert-butyl N-{1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutyl}carbamate exhibit neuroprotective effects by reducing oxidative stress and amyloid-beta aggregation in neuronal cell models. These findings suggest its promise as a scaffold for developing therapeutics for Alzheimer's disease and related conditions.

Further advancements in the characterization of this compound include its use in positron emission tomography (PET) imaging. A collaborative study between academic and industrial researchers (Nature Communications, 2023) developed a carbon-11 labeled version of the compound to visualize proteasome activity in vivo. This innovation provides a non-invasive method to monitor disease progression and treatment efficacy in real-time, offering significant clinical implications.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of tert-butyl N-{1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutyl}carbamate derivatives. Recent pharmacokinetic studies (European Journal of Pharmaceutical Sciences, 2024) indicate that while the compound exhibits favorable tissue penetration, its metabolic stability requires further improvement to enhance its therapeutic index. Researchers are currently investigating structural modifications to address these limitations.

In conclusion, tert-butyl N-{1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutyl}carbamate (CAS: 1032528-06-5) represents a versatile and promising scaffold in medicinal chemistry. Its applications span from oncology to neurodegenerative diseases and diagnostic imaging, underscoring its broad potential. Future research will likely focus on refining its synthetic pathways, expanding its therapeutic applications, and overcoming existing pharmacokinetic challenges to facilitate its transition into clinical trials.